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The table below summarizes the electrochemical performance of various nickel selenide-based electrodes for

different applications, as reported in recent literature.

Electrode L . . s
. Application Key Performance Metrics Test Conditions  Citation
Material
Fe- Oxygen Evolution Overpotential of 250 mV @ 100 Alkaline medium  [1]
NisSe2/Ni- Reaction (OER) mA cm~2; Stability for 100 h @
foam-40 500 mA cm~2
Ni-Se- Hydrogen Evolution  Overpotential of 52 mV @ 10 1 mol L=t KOH [2]
Lu/NF Reaction (HER) mA cm~2; Tafel slope = 63.8
mV/dec
NiSe-3CY Supercapacitor Specific capacitance of 507.42 3-electrode cell, [3]
Flg; 91% capacity retention after KOH electrolyte
10,000 cycles
NisSeas Methanol Oxidation =~ MOR current density of 149.8 1 M KOH with 1 [4]
Reaction (MOR) mAcm—2@ 0.6 V vs. RHE; M methanol
Faradaic efficiency for formate =
95.7%
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Electrode L. . . -

. Application Key Performance Metrics Test Conditions Citation
Material
NixSey Hybrid Energy density of 24.67 Wh //Activated [5]
Nanorod Supercapacitor kg~*; 92.3% capacity retention Carbon
Arrays after 9,000 cycles configuration

Detailed Experimental Context and Protocols

For a meaningful interpretation of the data, understanding the synthesis and testing methods is crucial. Here

is a summary of the key experimental protocols from the studies:

¢ Material Synthesis: The most common method for preparing these electrodes is the hydrothermal
method [1] [5] or electrodeposition [2] [3] directly onto a conductive substrate like Nickel Foam
(NF). This "binder-free" approach enhances electron transfer and stability. Doping with other elements
(Fe, Lu) is used to modify the electronic structure and create more active sites [1] [2].

¢ Electrochemical Characterization: Performance is typically evaluated in a standard three-
electrode electrochemical cell using the synthesized material as the working electrode, along with a
counter electrode (e.g., platinum) and a reference electrode (e.g., Hg/HgO or Ag/AgCl) [2] [3] [4].

o Linear Sweep Voltammetry (LSV): Used to measure the current response as the potential is
swept to determine metrics like overpotential (n) [1] [2].

o Cyclic Voltammetry (CV) & Galvanostatic Charge-Discharge (GCD): Commonly used to
evaluate the capacitive performance and calculate specific capacitance for supercapacitor
applications [3] [5].

o Tafel Analysis: The LSV data is used to generate Tafel plots (n vs. log j). The slope of the
linear region reveals the reaction kinetics, and the exchange current density can be
extrapolated [6] [2].

o Stability Tests: Long-term performance is assessed via chronopotentiometry (holding current
constant) or chronoamperometry (holding potential constant) over extended periods (hours to
days) [1] [2] [3].

The following diagram illustrates the general workflow for developing and electrochemically testing a nickel

selenide electrode.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S2352152X22012142
https://www.sciencedirect.com/science/article/pii/S0360319925025522
https://www.sciencedirect.com/science/article/abs/pii/S2352152X22012142
https://www.sciencedirect.com/science/article/abs/pii/S0360319924028258
https://www.mdpi.com/1996-1073/18/10/2606
https://www.sciencedirect.com/science/article/pii/S0360319925025522
https://www.sciencedirect.com/science/article/abs/pii/S0360319924028258
https://www.sciencedirect.com/science/article/abs/pii/S0360319924028258
https://www.mdpi.com/1996-1073/18/10/2606
https://www.mdpi.com/2073-4344/15/6/516
https://www.sciencedirect.com/science/article/pii/S0360319925025522
https://www.sciencedirect.com/science/article/abs/pii/S0360319924028258
https://www.mdpi.com/1996-1073/18/10/2606
https://www.sciencedirect.com/science/article/abs/pii/S2352152X22012142
https://maciassensors.com/the-tafel-equation/
https://www.sciencedirect.com/science/article/abs/pii/S0360319924028258
https://www.sciencedirect.com/science/article/pii/S0360319925025522
https://www.sciencedirect.com/science/article/abs/pii/S0360319924028258
https://www.mdpi.com/1996-1073/18/10/2606
https://www.smolecule.com/products/s1511201?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

(Start: Electrode DevelopmenD

(Hydrothermal Method) @lectrodeposition)

Linear Sweep -
[Voltammetry (L SV)] (Stablhty TeSt)

Click to download full resolution via product page

Interpretation of Key Metrics

¢ Overpotential (n): A lower overpotential indicates a more efficient and energy-saving electrocatalyst.
The Ni-Se-Lu electrode's 52 mV for HER is exceptionally low for a non-precious metal catalyst [2].

o Tafel Slope: This value indicates the reaction mechanism. A lower slope means a faster increase in
current density with potential, signifying superior kinetics. The 63.8 mV/dec slope for Ni-Se-Lu
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suggests the HER proceeds via the Volmer-Heyrovsky mechanism [2].

¢ Specific Capacitance and Energy Density: These are critical for energy storage. The high values
for the NiSe-3CY electrode highlight the effectiveness of optimizing deposition parameters for
supercapacitors [3].

¢ Stability: Long-term testing under high current densities is essential for practical application. The
100-hour stability test of the Fe-NizSe:z electrode at 500 mA cm~2 demonstrates its robustness for
industrial-scale OER [1].

How to Proceed Further

The search results confirm that nickel selenides are a highly active research area, but nickel selenate is not

discussed. To deepen your analysis:

¢ Verify the Material: Confirm whether your research focus is on selenides (containing Se2~) or
selenates (containing Se0427), as their synthesis and properties differ significantly.

e Consult Specialized Databases: For direct Tafel analysis comparisons, | recommend searching
platforms like Google Scholar or SciFinder using specific queries such as "Tafel slope nickel
selenide OR" or "exchange current density NiSe".

¢ Replicate Methodologies: The experimental protocols outlined here provide a solid foundation for
designing your own comparative studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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